Cas no 1806878-08-9 (5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1806878-08-9
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4885340
• Update Time: 2025-08-05

5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-1-3-2-16-6(7(11)12)5(10)4(3)8(13,14)15/h2,7H,1H2
• InChI Key： PYAMWXVRLHKQSR-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

Introduction to 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1806878-08-9)

5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine, identified by its CAS number 1806878-08-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated and chlorinated substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a chloromethyl group at the 5-position, a difluoromethyl group at the 2-position, a fluoro atom at the 3-position, and a trifluoromethyl group at the 4-position. This arrangement of functional groups creates a molecule with high electronic complexity, which can influence its reactivity, solubility, and interactions with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the compound's metabolic stability and binding affinity to biological receptors.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and cell membrane permeability. The introduction of multiple fluorine atoms into the pyridine core can significantly alter the electronic distribution and steric environment of the molecule, leading to improved pharmacokinetic profiles. This has made fluorinated pyridines valuable scaffolds in the design of novel therapeutic agents.

One of the most compelling aspects of 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine is its potential as a building block for more complex drug candidates. The chloromethyl group provides a versatile handle for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility makes it an attractive intermediate in synthetic protocols aimed at developing small-molecule inhibitors or activators for various biological pathways.

Recent studies have highlighted the importance of fluorinated pyridines in oncology research. Compounds featuring similar structural motifs have been investigated for their antitumor activity, often demonstrating potent inhibition of key enzymes or signaling pathways involved in cancer progression. The electron-withdrawing nature of the fluorine atoms can enhance binding interactions with target proteins, leading to increased efficacy and selectivity. For instance, research has shown that certain fluorinated pyridines exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and metastasis.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine presents unique challenges due to the presence of multiple sensitive functional groups. Careful control of reaction conditions is essential to achieve high yields and purity while minimizing side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These methods often require specialized equipment and expertise but offer precise control over molecular architecture.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The combination of electron-withdrawing groups like fluorine and chlorine can influence both the physical properties and biological interactions of the molecule. Further research is needed to fully elucidate its potential therapeutic applications and toxicological profile.

In conclusion,5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1806878-08-9) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential for functionalization make it a valuable asset in medicinal chemistry efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for fluorinated heterocycles, this compound is likely to play an increasingly important role in pharmaceutical innovation.